2-(4-Acetyl-piperazin-1-yl)-thiazole-5-carboxylic acid

• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol
• IUPAC Name: 2-(4-acetylpiperazin-1-yl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C10H13N3O3S/c1-7(14)12-2-4-13(5-3-12)10-11-6-8(17-10)9(15)16/h6H,2-5H2,1H3,(H,15,16)
• InChI Key: JYRKKOKBUMZIPS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC=C(S2)C(=O)O

Description

2-(4-Acetyl-piperazin-1-yl)-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H13N3O3S and its molecular weight is 255.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 22a (100 mg, 0.300 mmol) in 1,4-dioxane (2 mL) were added hydroxylamine hydrochloride (208 mg, 2.991 mmol) and a freshly prepared solution of sodium methoxide in methanol (103 mg, 4.511 mmol of sodium dissolved in 1.5 mL of methanol) under a N2 atmosphere. The reaction mixture was stirred at room temperature for 2 h. The reaction mixture was acidified to pH˜6 with 1M HCl and the formed precipitates were filtered off. The filtrate was diluted with ethyl acetate (5 mL) and water (2 mL) and the organic layer was separated. The aqueous layer was washed with ethyl acetate (5 mL) and the combined organic layers were dried on sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by preparative HPLC to give 23a. HPLC: Rt=4.42 min.